4-(4-nitrophenyl)-1H-imidazol-2-amine

• IUPAC Name: 5-(4-nitrophenyl)-1H-imidazol-2-amine
• InChI: InChI=1S/C9H8N4O2/c10-9-11-5-8(12-9)6-1-3-7(4-2-6)13(14)15/h1-5H,(H3,10,11,12)
• InChI Key: BJZNYQMDYLRHPF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CN=C(N2)N)[N+](=O)[O-]
• Molecular Formula: C9H8N4O2
• DSSTOX Substance ID: DTXSID701287967
• Molecular Weight: 204.19 g/mol
• CAS RN: 60472-21-1

Description

“4-(4-nitrophenyl)-1H-imidazol-2-amine” is a complex organic compound. It likely contains an imidazole ring, which is a five-membered planar ring that includes two nitrogen atoms, and a nitrophenyl group, which is a phenyl ring with a nitro group (-NO2) attached.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through processes like nitration, where a nitro group is added to a molecule, or through the formation of an imidazole ring.

Chemical Reactions Analysis

The compound may participate in reactions typical of nitrophenyl compounds and imidazoles. For example, nitrophenyl compounds can undergo reduction reactions to form aminophenyl compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Nitrophenyl compounds are often yellow and crystalline, while imidazoles are typically colorless.

Scientific Research Applications

Medicinal Chemistry

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Structural Characterization

. This provides valuable information about the compound’s properties and potential applications.

Catalytic Reduction

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Inhibitor of SARS CoV-2 Helicase

. This suggests its potential use in the development of treatments for COVID-19.

Esterase and Lipase Activity Assays

. This suggests that “4-(4-nitrophenyl)-1H-imidazol-2-amine” could potentially be used in similar biochemical assays.

Measurement of Beta-Glucosidase Activity

. This indicates a potential application of “4-(4-nitrophenyl)-1H-imidazol-2-amine” in research, biochemical enzyme assays, and in vitro diagnostic analysis.

Mechanism of Action

Target of Action

It’s known that similar compounds like 4-nitrophenol are used in catalytic reduction reactions and fluorescence detection assays . These reactions typically involve nanostructured materials and enzymes like α-glucosidase .

Mode of Action

For instance, 4-nitrophenol can quench the fluorescence of silicon nanoparticles through the inner filter effect (IFE), a flexible and simple signal transfer strategy . This property allows 4-nitrophenol to be used in fluorescence detection assays .

Biochemical Pathways

This pathway involves the conversion of 2-chloro-4-nitrophenol to 1,2,4-benzenetriol via chloro-1,4-benzoquinone .

Pharmacokinetics

A study on p-nitrophenyl hydrazones, a related compound, showed promising results in predicting drug-likeness and absorption, distribution, metabolism, and excretion (adme) properties .

Result of Action

The related compound 4-nitrophenol has been shown to quench the fluorescence of silicon nanoparticles, which can be used to detect α-glucosidase activity .

Action Environment

The action of 4-(4-nitrophenyl)-1H-imidazol-2-amine is likely to be influenced by various environmental factors. For instance, the catalytic reduction of 4-nitrophenol by nanostructured materials is affected by parameters such as the shape and size of the nanomaterials, the electrochemistry of the nanomaterial, the regeneration of the surface for activity, and the carrier system .

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. Given the properties of similar compounds, it could be of interest in fields like organic chemistry, medicinal chemistry, or materials science.